Cas no 741709-57-9 (ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate)

Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its pyridine-2-carboxylate moiety enhances reactivity and selectivity in forming biaryl structures, while the ethyl ester group improves solubility in organic solvents. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) group offers stability under ambient conditions, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise C-C bond formation is critical. Its compatibility with diverse reaction conditions and functional groups makes it a versatile building block for constructing complex heterocyclic frameworks.

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate structure

741709-57-9 structure

Product Name:ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate

CAS No:741709-57-9

MF:C₁₄H₂₀BNO₄

MW:277.12390422821

MDL:MFCD12923436

CID:1031230

PubChem ID:9970710

Update Time:2025-06-07

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolite
- ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinecarboxylic acid ethyl ester
- RL04807
- SB21524
- AK132773
- AX8253696
- 6-(Ethoxycarbonyl)pyridine-3-boronic acid pinacol ester
- ethyl 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)picolinate
- C76370
- J-521063
- AKOS016845283
- SY286779
- MFCD12923436
- 741709-57-9
- Ethyl5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- Z2044750681
- ethyl 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate
- EN300-23999259
- DS-7100
- DTXSID00433495
- Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinecarboxylate; Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- DB-101108
- MDL： MFCD12923436
- Inchi： 1S/C14H20BNO4/c1-6-18-12(17)11-8-7-10(9-16-11)15-19-13(2,3)14(4,5)20-15/h7-9H,6H2,1-5H3
- InChI Key： LARSIMPPYZOXGK-UHFFFAOYSA-N
- SMILES： O1B(C2C=NC(C(=O)OCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 277.1485383g/mol
Monoisotopic Mass: 277.1485383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.6

ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK370-100mg	ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	741709-57-9	97%	100mg	454CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK370-1g	ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	741709-57-9	97%	1g	1350.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK370-250mg	ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	741709-57-9	97%	250mg	889CNY	2021-05-08
Chemenu	CM134027-100mg	Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	741709-57-9	97%	100mg	$59	2021-08-05
Chemenu	CM134027-250mg	Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	741709-57-9	97%	250mg	$109	2021-08-05
Chemenu	CM134027-1g	Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	741709-57-9	97%	1g	$276	2021-08-05
Chemenu	CM134027-5g	Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	741709-57-9	97%	5g	$860	2021-08-05
Chemenu	CM134027-10g	Ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	741709-57-9	97%	10g	$1462	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK370-200mg	ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	741709-57-9	97%	200mg	336.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IK370-50mg	ethyl 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate	741709-57-9	97%	50mg	121.0CNY	2021-07-10